Cas no 2229569-46-2 (3,3-difluoro-4-(methylsulfanyl)butan-1-amine)

• Product Name: 3,3-difluoro-4-(methylsulfanyl)butan-1-amine
• CAS No: 2229569-46-2
• MF: C₅H₁₁F₂NS
• MW: 155.209347009659
• CID: 6214295
• PubChem ID: 165839886
• Update Time: 2025-06-13

3,3-difluoro-4-(methylsulfanyl)butan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3,3-difluoro-4-(methylsulfanyl)butan-1-amine
• EN300-1974717
• 2229569-46-2

• Inchi： 1S/C5H11F2NS/c1-9-4-5(6,7)2-3-8/h2-4,8H2,1H3
• InChI Key： MNSXARQIVJWCPL-UHFFFAOYSA-N
• SMILES： S(C)CC(CCN)(F)F

Computed Properties

• Exact Mass: 155.05802685g/mol
• Monoisotopic Mass: 155.05802685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 77.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 51.3Ų

Additional information on 3,3-difluoro-4-(methylsulfanyl)butan-1-amine

Comprehensive Overview of 3,3-Difluoro-4-(methylsulfanyl)butan-1-amine (CAS No. 2229569-46-2)

3,3-Difluoro-4-(methylsulfanyl)butan-1-amine (CAS No. 2229569-46-2) is a fluorinated organic compound featuring a unique combination of difluoro and methylsulfanyl functional groups. This structurally versatile molecule has garnered significant attention in pharmaceutical and agrochemical research due to its potential as a building block for bioactive molecules. The presence of both fluorine and sulfur moieties enhances its metabolic stability and lipophilicity, making it valuable for drug discovery programs targeting GPCRs and enzyme inhibitors.

Recent studies highlight the growing demand for fluorinated amines in medicinal chemistry, driven by their ability to improve pharmacokinetic properties. The methylsulfanyl group in 3,3-difluoro-4-(methylsulfanyl)butan-1-amine offers additional synthetic handles for further derivatization, aligning with trends in fragment-based drug design. Researchers are particularly interested in its application for proteolysis-targeting chimeras (PROTACs) and covalent inhibitors, where its reactivity profile enables selective target engagement.

From an industrial perspective, the compound’s synthesis often involves nucleophilic substitution or reductive amination strategies. Optimized routes emphasize atom economy, reflecting the pharmaceutical sector’s focus on green chemistry principles. Analytical characterization typically employs LC-MS and NMR spectroscopy, with the difluoro moiety producing distinctive ¹⁹F NMR signals that aid in purity assessment.

Environmental and regulatory considerations for 3,3-difluoro-4-(methylsulfanyl)butan-1-amine align with broader industry shifts toward sustainable halogenation. Its biodegradability and ecotoxicological profile are under evaluation, coinciding with increased scrutiny of organofluorine compounds in environmental matrices. These factors position it as a candidate for green fluorination methodologies, a hot topic in synthetic chemistry forums.

In material science, derivatives of this amine have shown promise in liquid crystal formulations and polymeric additives, leveraging the fluorine-sulfur synergy for thermal stability. Patent landscapes reveal applications in electronic materials, where its dielectric properties are exploited for flexible electronics—a sector experiencing exponential growth due to IoT advancements.

The compound’s nomenclature often intersects with searches for "fluorinated butylamines" or "thioether-functionalized amines," reflecting user interest in structure-activity relationships. FAQs in scientific communities frequently address its storage conditions (typically under inert atmosphere) and compatibility with common reagents, underscoring practical handling concerns.

Emerging applications in bioconjugation and peptide modification further expand its utility. As the demand for precision therapeutics rises, 3,3-difluoro-4-(methylsulfanyl)butan-1-amine exemplifies how tailored fluorine incorporation can address challenges in drug delivery and target selectivity—key themes in contemporary biomedical research.